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Compound of Interest

Compound Name: MS39

Cat. No.: B10819423

Get Quote

Initial searches for the biological activity of a compound designated "MS39" did not yield any

results for a biologically active agent. Instead, all findings consistently point to the MS-39, a

sophisticated medical imaging device used in ophthalmology. This guide, therefore, provides a

comprehensive overview of the MS-39 device, its technical specifications, and its applications

in clinical practice.

The MS-39 is an advanced diagnostic instrument that combines Placido disk corneal

topography with high-resolution anterior segment optical coherence tomography (AS-OCT).[1]

[2][3] This dual-technology approach allows for a detailed and comprehensive analysis of the

cornea and the entire anterior segment of the eye.[1][4]

Core Technology and Capabilities
The MS-39 provides a wealth of information for clinicians, including detailed data on the

pachymetry (thickness), elevation, curvature, and dioptric power of both the anterior and

posterior corneal surfaces.[1][3] The device is capable of capturing high-resolution cross-

sectional images with a diameter of up to 16 mm, revealing intricate details of the corneal

structure and its various layers.[1][4]
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A key feature of the MS-39 is its ability to generate a precise epithelial thickness map.[1][2] This

is crucial for the early detection and management of corneal ectatic disorders such as

keratoconus, as epithelial abnormalities can be an early indicator of the disease.[2][5] The

device's high resolution allows for the separate analysis of epithelial and stromal tissue, which

is particularly valuable before transepithelial refractive treatments and for postoperative

evaluation.[4]

Clinical Applications
The MS-39 has a wide range of applications in both clinical diagnostics and surgical planning:

Corneal and Refractive Surgery: The detailed corneal data provided by the MS-39 is

essential for planning various refractive surgery procedures.[1][3] It allows surgeons to make

more informed decisions, leading to safer and more precise treatments.[4]

Keratoconus Screening and Management: The device's ability to provide detailed information

on corneal shape, thickness, and epithelial mapping makes it a valuable tool for diagnosing

and monitoring keratoconus.[2][5]

Cataract Surgery and IOL Calculation: The MS-39 includes an intraocular lens (IOL)

calculation module that utilizes ray-tracing techniques.[1][6] This allows for accurate IOL

power calculations, even in eyes that have undergone previous refractive surgery.[6]

Glaucoma Screening: The device can measure the anterior chamber angle and corneal

pachymetry, which are important parameters in the assessment of glaucoma risk.[1]

Dry Eye and Tear Film Analysis: The integrated Placido disk technology enables advanced

analysis of the tear film, including non-invasive break-up time (NI-BUT).[1]

Pupillography: The MS-39 can perform pupillography measurements under various light

conditions, which is important for planning refractive surgeries and understanding a patient's

visual quality.[1]

Data Presentation and Visualization
The Phoenix software platform used by the MS-39 allows for the comprehensive analysis and

storage of patient data.[1] It provides a variety of topographic maps and summary indices for
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clinical assessment.

Key Data Outputs:
Data Type Description

Topographic Maps

Tangential and sagittal curvature, elevation, and

refractive power for both anterior and posterior

corneal surfaces.[2]

Thickness Maps
Detailed maps of the total corneal thickness and

the epithelial layer thickness.[2]

Aberrometry Data
Analysis of corneal aberrations, providing

insights into the eye's optical quality.[1]

Keratoconus Indices
A summary of key indices to aid in the screening

and diagnosis of keratoconus.[5]

Experimental Protocols and Workflows
The operation of the MS-39 involves a standardized scanning protocol to acquire high-quality

images and data.

Standard Examination Workflow:
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A simplified workflow for a standard MS-39 examination.
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Conclusion
The MS-39 is a powerful and versatile diagnostic tool that provides a comprehensive analysis

of the anterior segment of the eye. Its ability to combine topographic and tomographic data,

along with detailed epithelial mapping, makes it an invaluable asset for ophthalmologists in the

diagnosis, management, and surgical treatment of a wide range of ocular conditions. While the

initial query for the "biological activity of MS39" appears to be based on a misinterpretation, the

MS-39 device itself represents a significant technological advancement in the field of

ophthalmology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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